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For Immediate Release

Accurate and consistent measurement of folate is critical for researchers, scientists, and drug

development professionals in understanding its role in health and disease. Folate deficiency is

linked to a range of health issues, including neural tube defects and megaloblastic anemia.

This guide provides an objective comparison of reference materials and measurement

methodologies to support the standardization of folate quantification in research and clinical

settings.

The Gold Standard: Certified Reference Materials
Standardization of folate measurements relies heavily on the use of certified reference

materials (CRMs). These materials, with accurately assigned values for folate concentrations,

are essential for validating and calibrating analytical methods, ensuring comparability of results

across different laboratories and studies.

The National Institute of Standards and Technology (NIST), in collaboration with the Centers for

Disease Control and Prevention (CDC), has developed Standard Reference Materials (SRMs)

for folate in human serum.[1][2][3] Initially, SRM 1955, "Homocysteine and Folate in Human

Serum," provided certified values for 5-methyltetrahydrofolic acid (5-MTHF), the primary form of
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folate in circulation.[1][2] This SRM was instrumental in improving the accuracy of clinical

measurements.[2]

More recently, NIST has released SRM 3949, "Folate Vitamers in Frozen Human Serum," to

replace SRM 1955.[4][5][6] This newer SRM offers several improvements, including certified

values for both 5-MTHF and folic acid, the synthetic form used in supplements and fortified

foods.[4][5][6] SRM 3949 is available in three different concentration levels to cover a range of

clinical scenarios.[4][5][6]

The World Health Organization (WHO) has also established an International Standard for

whole blood folate (NIBSC code: 95/528), which is a lyophilized hemolysate with an assigned

folate content.[7]

Comparison of Folate Measurement Methods
A variety of analytical methods are available for the quantification of folate in biological

samples. The choice of method can significantly impact the accuracy and comparability of

results. The primary methods used are automated immunoassays, microbiological assays, and

liquid chromatography-tandem mass spectrometry (LC-MS/MS).

A comparative study of five automated serum and whole blood folate assays (Access, Advia

Centaur, ARCHITECT i2000, Elecsys 2010, and IMMULITE 2000) revealed variations in

performance.[8][9] The ARCHITECT i2000 demonstrated the best overall analytical

performance in this particular study.[8][9] The microbiological assay, often considered a

functional assay, is recommended by the WHO for assessing folate status in population

surveys.[10] Isotope dilution LC-MS/MS is considered the "gold standard" reference method

due to its high specificity and accuracy.[1][2]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medlink.com/media/dlfo20
https://www.creative-proteomics.com/resource/comprehensive-guide-folate-one-carbon-metabolism-disorders.htm
https://www.creative-proteomics.com/resource/comprehensive-guide-folate-one-carbon-metabolism-disorders.htm
https://pubmed.ncbi.nlm.nih.gov/18804690/
https://pubs.acs.org/doi/10.1021/acs.analchem.8b00650
https://www.youtube.com/watch?v=BM6_ESDIKO4
https://pubmed.ncbi.nlm.nih.gov/18804690/
https://pubs.acs.org/doi/10.1021/acs.analchem.8b00650
https://www.youtube.com/watch?v=BM6_ESDIKO4
https://pubmed.ncbi.nlm.nih.gov/18804690/
https://pubs.acs.org/doi/10.1021/acs.analchem.8b00650
https://www.youtube.com/watch?v=BM6_ESDIKO4
https://pmc.ncbi.nlm.nih.gov/articles/PMC3127515/
https://www.researchgate.net/figure/Simplified-schematic-of-the-folic-acid-metabolic-cycle-Folate-receptors-transport_fig1_233889895
https://pmc.ncbi.nlm.nih.gov/articles/PMC8773781/
https://www.researchgate.net/figure/Simplified-schematic-of-the-folic-acid-metabolic-cycle-Folate-receptors-transport_fig1_233889895
https://pmc.ncbi.nlm.nih.gov/articles/PMC8773781/
https://www.pharmaguideline.com/2011/09/assay-of-folic-acid-or-vitamin-b9-by.html?m=1
https://www.medlink.com/media/dlfo20
https://www.creative-proteomics.com/resource/comprehensive-guide-folate-one-carbon-metabolism-disorders.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Principle Advantages Disadvantages

Automated

Immunoassays

Competitive binding

between labeled folate

and sample folate for

a limited amount of

folate-binding protein.

High throughput,

automated, widely

available in clinical

labs.

Can have calibration

differences and

systematic errors.[8]

[9] May show

variability between

different

manufacturers' kits.

Microbiological Assay

Measures the growth

of a folate-dependent

bacterium

(Lactobacillus

rhamnosus) in

response to the folate

present in the sample.

Measures biologically

active folate,

considered a

functional assay.[10]

Lower throughput,

more labor-intensive,

can be affected by

antibiotics in the

sample.

LC-MS/MS

Separates different

folate forms by liquid

chromatography

followed by detection

and quantification

using mass

spectrometry.

High specificity and

sensitivity, can

measure multiple

folate vitamers

simultaneously.

Considered the

reference method.[1]

[2]

Requires expensive

equipment and

specialized technical

expertise.

Experimental Protocols
Isotope Dilution Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) for Serum Folate
This method, utilized by NIST and CDC for the certification of SRMs, provides the highest level

of accuracy.[1][11]

1. Sample Preparation:
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An aliquot of serum is spiked with a known amount of stable isotope-labeled internal

standards (e.g., ¹³C₅-5-MTHF, ¹³C₅-Folic Acid).[1][11]

Proteins are precipitated and removed, often using a protein precipitation agent.

Folates are extracted from the serum matrix using solid-phase extraction (SPE) with a

phenyl cartridge.[1][11]

2. Chromatographic Separation:

The extracted folates are separated on a C8 or C18 analytical column using an isocratic or

gradient mobile phase.[1][11]

3. Mass Spectrometric Detection:

Detection and quantification are performed using a tandem mass spectrometer with positive

ion electrospray ionization.[1][11]

The concentration of each folate vitamer is determined by comparing the signal intensity of

the native analyte to its corresponding stable isotope-labeled internal standard.

Microbiological Assay for Whole Blood Folate
This assay is widely used for nutritional status assessment in population studies.[10]

1. Hemolysate Preparation:

Whole blood is diluted with a solution of ascorbic acid to protect folates from oxidation and to

lyse the red blood cells, releasing intracellular folates.[7]

2. Inoculum Preparation:

A culture of Lactobacillus rhamnosus (formerly Lactobacillus casei) is prepared and

standardized.

3. Assay Procedure:
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The prepared hemolysate, along with calibrators of known folate concentration, are added to

a folate-free assay medium.

The medium is inoculated with the prepared Lactobacillus rhamnosus.

The mixture is incubated, and the bacterial growth is measured, typically by turbidity.

The folate concentration in the sample is determined by comparing the bacterial growth it

supports to the growth supported by the calibrators.

Visualizing Key Pathways and Workflows
To further clarify the complex processes involved in folate metabolism and measurement, the

following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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